1-Chloro-4-(2-tetrahydropyranyloxy)nonane

• CAS No.: 54460-20-7
• Molecular Formula: C14H27ClO2
• Molecular Weight: 262.81 g/mol
• IUPAC Name: 2-(1-chlorononan-4-yloxy)oxane
• InChI: InChI=1S/C14H27ClO2/c1-2-3-4-8-13(9-7-11-15)17-14-10-5-6-12-16-14/h13-14H,2-12H2,1H3
• InChI Key: MKPIKRDIGAUIDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCCl)OC1CCCCO1

Description

1-Chloro-4-(2-tetrahydropyranyloxy)nonane is a useful research compound. Its molecular formula is C14H27ClO2 and its molecular weight is 262.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-chloro-4-hydroxynonane (Example A, Step 2) (11.0 g., 0.062 mole) and dihydropyrane (5.2 g., 0.062 mole) cooled in an ice bath is added 5 drops of hydrochloric acid (conc.). A slight exothermic reaction is noted and when this is complete the reaction is allowed to come to room temperature, then stand for 2 hours. At the end of this period several pellets of sodium hydroxide are added and the reaction is distilled in vacuo. The yield of 1-chloro-4-(2-tetrahydropyranyloxy)nonane is 12.5 g. (77%), boiling 96°-102°/0.1 mm. Upon redistillation a boiling point of 90°-92°/0.1 mm. is obtained.